![molecular formula C8H8FNO2 B1449530 3-(6-Fluoropyridin-3-yl)propanoic acid CAS No. 944998-15-6](/img/structure/B1449530.png)
3-(6-Fluoropyridin-3-yl)propanoic acid
Overview
Description
“3-(6-Fluoropyridin-3-yl)propanoic acid” is a chemical compound with the molecular formula C8H8FNO2 and a molecular weight of 169.16 . It is a solid substance and its IUPAC name is 3-(6-fluoro-3-pyridinyl)propanoic acid .
Molecular Structure Analysis
The InChI code of “this compound” is 1S/C8H8FNO2/c9-7-3-1-6(5-10-7)2-4-8(11)12/h1,3,5H,2,4H2,(H,11,12) .Physical And Chemical Properties Analysis
“this compound” is a solid substance . It has a molecular weight of 169.16 . The exact physical and chemical properties such as density, boiling point, melting point, and flash point are not available .Scientific Research Applications
Molecular Similarity with Fluoroquinolone Antibiotics
- Research Context : 3-Quinolin-4-one propanoic acids, which are molecularly similar to fluoroquinolone antibiotics, are being explored for creating new antimicrobial drugs.
- Key Findings : Analytical methods for quality control of active pharmaceutical ingredients (APIs) derived from 3-(2-methyl-4-oxo-1,4-dihydroquinoline-3-yl) propanoic acids have been developed, highlighting their potential in drug development (Zubkov et al., 2016).
Nonpeptide Alphavbeta3 Antagonists
- Research Context : Compounds with a structure similar to 3-(6-Fluoropyridin-3-yl)propanoic acid are being investigated for their potential as antagonists of the alphavbeta3 receptor, which could be beneficial in treating osteoporosis.
- Key Findings : Certain compounds showed significant efficacy in vivo models of bone turnover, suggesting their potential in clinical development for osteoporosis treatment (Hutchinson et al., 2003).
Synthesis of Polymer for Fixing 5-Fluorouracil
- Research Context : The synthesis of polyether-bound 3-(5-fluorouracil-l-yl)propanoic acid through ester bonds is part of a study on creating polymers to fix 5-fluorouracil, a chemotherapy medication.
- Key Findings : The study involved investigating the release of 5-fluorouracil residue from these compounds, indicating a potential application in controlled drug release (Ouchi et al., 1986).
Radiotracer Development for PET Imaging
- Research Context : Development of new radiotracers, specifically GABAB agonists, for PET imaging has involved the synthesis of fluoropyridyl ether analogues of baclofen.
- Key Findings : The synthesized compound showed potential for imaging GABAB receptors in rodents, paving the way for further development of PET tracers (Naik et al., 2018).
Synthesis of Quinolone Antibacterial Agents
- Research Context : Ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxo-propionate is a key compound in the synthesis of Quinolone antibacterial agents.
- Key Findings : Improvements in the reaction process using cost-effective materials indicate the compound's significance in the synthesis of these antibacterial agents (Zhu Qiu-feng, 2005).
Safety and Hazards
The safety information available indicates that this compound may be harmful if inhaled, swallowed, or comes into contact with skin . It may cause respiratory tract irritation, skin irritation, and eye irritation . Precautionary measures include avoiding dust formation, avoiding exposure, and using personal protective equipment .
Properties
IUPAC Name |
3-(6-fluoropyridin-3-yl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO2/c9-7-3-1-6(5-10-7)2-4-8(11)12/h1,3,5H,2,4H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSRWQGSUXGWTHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1CCC(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
944998-15-6 | |
Record name | 3-(6-fluoropyridin-3-yl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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